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Compound of Interest

Compound Name: 2-Methyldecane

Cat. No.: B042159 Get Quote

An In-depth Technical Guide to 2-Methyldecane
Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methyldecane (CAS Number:

6975-98-0), a branched-chain alkane with growing significance in various scientific and

industrial sectors. This document collates its fundamental chemical and physical properties,

details established synthetic protocols, and explores its current and potential applications,

particularly its role as a chemical intermediate in the synthesis of fine chemicals and potential

precursors for pharmaceuticals. While 2-Methyldecane is not directly implicated in specific

biological signaling pathways, its utility as a building block in organic synthesis warrants a

thorough understanding of its characteristics. This guide aims to serve as a central resource for

professionals requiring in-depth technical information on this compound.

Core Chemical Information
2-Methyldecane is a saturated hydrocarbon belonging to the class of branched alkanes. Its

fundamental identifiers and molecular characteristics are summarized below.
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Identifier Value Reference

CAS Number 6975-98-0 [1][2]

Molecular Formula C11H24 [1][2]

Molecular Weight 156.31 g/mol [1][2]

IUPAC Name 2-Methyldecane

Synonyms
Isoundecane, n-

C8H17CH(CH3)2
[1][2]

SMILES CCCCCCCCC(C)C [2][3]

InChIKey
CNPVJWYWYZMPDS-

UHFFFAOYSA-N
[1]

Physicochemical Properties
A comprehensive collection of the physical and chemical properties of 2-Methyldecane is

presented in the following table. These properties are crucial for its application in chemical

synthesis, as a solvent, and in fuel research.
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Property Value Reference

Appearance Colorless liquid/oil [1]

Boiling Point 189.19 °C to 189.30 °C [1][3]

Melting Point -48.84 °C to -48.9 °C [1][3]

Density 0.7331 g/mL [1]

Flash Point ~60.5 °C [3]

Refractive Index 1.4131 [1]

Vapor Pressure 0.674 hPa @ 20°C (est.) [3]

logP (Octanol/Water Partition

Coefficient)
5.9 to 6.156 (est.) [3][4]

Water Solubility 0.01 g/L [3]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[1]

Solubility Profile (g/L at 25°C):[3]

Solvent Solubility

Ethanol 2865.18

Methanol 1030.87

Isopropanol 4012.18

Ethyl Acetate 6881.72

Acetone 5933.36

Toluene 4627.46

1,4-Dioxane 9155.59

Synthesis and Experimental Protocols
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2-Methyldecane can be synthesized through various organic chemistry routes. Two prominent

methods include the Grignard reaction and hydrodeoxygenation (HDO).

Grignard Reaction Synthesis
A general and classical approach to synthesizing branched alkanes like 2-Methyldecane
involves the reaction of an appropriate Grignard reagent with a ketone, followed by dehydration

of the resulting alcohol and subsequent hydrogenation of the alkene.

Hydrodeoxygenation (HDO) Synthesis
A more contemporary and "green chemistry" approach involves the catalytic

hydrodeoxygenation of suitable oxygenated precursors. A detailed experimental protocol for a

general HDO procedure that can yield 2-Methyldecane is provided below.

General Procedure for Hydrodeoxygenation (HDO):

Reactant Preparation: A desired amount of the substrate is weighed and placed into a glass

insert equipped with a magnetic stirring bar.

Catalyst and Solvent Addition: The appropriate solvent, a cocatalyst (e.g., Europium(III)

trifluoromethanesulfonate), and 0.4 mol-% of Palladium on activated carbon (Pd/C, 5 w-%)

are added to the glass insert.

Autoclave Setup: The glass insert is placed into an autoclave, which is then securely closed

and positioned within a heating mantle.

Pressurization and Heating: The autoclave is pressurized with hydrogen gas (H2) to 40 bars

at room temperature. The reaction mixture is then heated to 200°C for a specified duration

(e.g., 16 hours).

Cooling and Filtration: After the reaction period, the solution is cooled to room temperature.

The cooled solution is then filtered and diluted with a suitable solvent such as ethyl acetate

(EtOAc) or hexane to a volume of 50 ml.

Sample Preparation for Analysis: An aliquot of 1.25 ml is taken from the diluted solution. To

this, 0.1 ml of an internal standard (e.g., acetophenone) is added, and the resulting solution

is further diluted with EtOAc or hexane to 10 ml.
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Yield Determination: The yield of 2-Methyldecane is determined from this final solution using

Gas Chromatography with Flame Ionization Detection (GC-FID).

Reactant and Catalyst Preparation Reaction Work-up and Analysis

Weigh Substrate Add Solvent Add Cocatalyst (e.g., Eu(OTf)3) Add Pd/C Catalyst Place in Autoclave Pressurize with H2 (40 bar) Heat to 200°C for 16h Cool to Room Temperature Filter and Dilute Add Internal Standard Dilute for Analysis Analyze by GC-FID

Click to download full resolution via product page

HDO Synthesis Workflow for 2-Methyldecane.

Applications in Research and Development
2-Methyldecane serves as a versatile compound with several key applications in scientific

research and industrial processes.

Chemical Intermediate: It is a crucial building block in organic synthesis. Its branched

structure offers a unique reactivity profile for creating more complex molecules. It is used as

a precursor in the production of specialty chemicals, and potentially in the synthesis of

agrochemicals and pharmaceuticals.

Solvent: Due to its non-polar nature and liquid state over a wide range of temperatures, 2-
Methyldecane is utilized as a solvent in various chemical reactions and formulations.

Reference Standard: In analytical chemistry, particularly in gas chromatography (GC) and

gas chromatography-mass spectrometry (GC-MS), 2-Methyldecane is employed as a

reference or spike standard. It is used for establishing and validating retention times,

assessing column resolution, and in the development of methods for quantifying iso-

paraffins.

Fuel Research: It serves as a model component in surrogate-fuel studies to investigate

oxidation kinetics and combustion properties of branched alkanes.

Biological Significance and Toxicological Profile
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Currently, there is limited evidence to suggest that 2-Methyldecane is directly involved in

specific biological signaling pathways. It is classified as a branched alkane, a class of

compounds that are generally considered to be of low biological activity. 2-Methyldecane has

been identified as a volatile component in some plants.

From a toxicological perspective, it is considered to have low acute toxicity. However, as with

many hydrocarbons, it may be harmful if swallowed and enters the airways, posing an

aspiration hazard. High vapor concentrations can cause irritation to the eyes and respiratory

tract, as well as central nervous system effects such as headache and dizziness.

Conclusion
2-Methyldecane is a well-characterized branched-chain alkane with a defined set of

physicochemical properties that make it valuable in several scientific and industrial contexts.

While it is not known to have a direct role in biological signaling, its utility as a chemical

intermediate, a specialized solvent, and an analytical standard is firmly established. The

synthetic methodologies, particularly modern catalytic processes like hydrodeoxygenation, offer

efficient and greener routes to its production. This guide provides a foundational understanding

of 2-Methyldecane for researchers and professionals engaged in chemical synthesis,

materials science, and analytical chemistry, and for those in drug development who may utilize

such structures as starting materials for more complex active pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methyldecane CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042159#2-methyldecane-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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